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Compound of Interest

Compound Name: (R)-Sitcp

Cat. No.: B2620671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the chiral phosphine

catalyst, (R)-SITCP. It covers its chemical properties, detailed experimental protocols for its

application in asymmetric synthesis, and an overview of the catalytic mechanism. This

document is intended to serve as a valuable resource for researchers and professionals

engaged in the field of organic synthesis and drug development.

Core Compound Data
(R)-SITCP is a chiral spiro-phosphine catalyst notable for its effectiveness in promoting various

enantioselective cycloaddition reactions.[1] Key identifying information and physical properties

are summarized in the table below.

Property Value Citation(s)

CAS Number 856407-37-9 [2][3]

Molecular Formula C₂₅H₂₃P [2][3]

Molecular Weight 354.42 g/mol [2]

Synonym

(R)-dimethylene-[7,7′-(1,1′-

spiroin dan)]-

phenylphospholane

[2]
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Enantioselective [3+2] Cycloaddition of Allenoates
with Benzofuranone-Derived Olefins
(R)-SITCP has demonstrated high efficacy in catalyzing the asymmetric [3+2] cycloaddition of

allenoates with benzofuranone-derived olefins. This reaction yields functionalized 3-

spirocyclopentene benzofuran-2-ones with good yields and high enantioselectivities under mild

conditions.[2]

Experimental Protocol
The following is a general experimental procedure for the (R)-SITCP-catalyzed [3+2]

cycloaddition:

Materials:

(R)-SITCP catalyst

Benzofuranone-derived olefin (substrate 1)

Allenoate (substrate 2)

Anhydrous solvent (e.g., toluene, CH₂Cl₂)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a dry reaction vessel under an inert atmosphere, add the benzofuranone-derived olefin

(0.10 mmol, 1.0 equiv) and (R)-SITCP (0.01 mmol, 10 mol%).

Dissolve the solids in the anhydrous solvent (1.0 mL).

Add the allenoate (0.12 mmol, 1.2 equiv) to the solution.

Stir the reaction mixture at the specified temperature (e.g., room temperature) for the

indicated time (typically 12-48 hours), monitoring the reaction progress by thin-layer

chromatography (TLC).
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Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the residue by flash column chromatography on silica gel to afford the desired spiro-

benzofuranone product.

Characterization:

The structure and purity of the product can be confirmed by ¹H NMR, ¹³C NMR, and mass

spectrometry.

The enantiomeric excess (ee) of the product is determined by chiral high-performance liquid

chromatography (HPLC).

Representative Substrate Scope and Performance
The following table summarizes the performance of (R)-SITCP in the enantioselective [3+2]

cycloaddition of various benzofuranone-derived olefins and allenoates.

Entry
Benzofuran
one-derived
Olefin (R¹)

Allenoate
(R²)

Product Yield (%) ee (%)

1 Phenyl Methyl 3a 85 92

2
4-

Methylphenyl
Methyl 3b 82 91

3

4-

Methoxyphen

yl

Methyl 3c 88 93

4
4-

Chlorophenyl
Methyl 3d 75 90

5 2-Naphthyl Methyl 3e 80 94

6 Phenyl Ethyl 3f 86 92
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Catalytic Cycle of Phosphine-Catalyzed [4+2]
Annulation
(R)-SITCP is also employed in enantioselective [4+2] annulations. The generally accepted

mechanism for phosphine-catalyzed [4+2] annulation of allenoates and imines provides insight

into the role of the catalyst. The catalytic cycle involves the initial nucleophilic addition of the

phosphine to the allenoate, followed by a series of intermediates leading to the final product

and regeneration of the catalyst.

Catalytic Cycle

Allenoate

Imine

(R)-SITCP

Zwitterionic Intermediate A

+ Allenoate

Sulfonamide Intermediate B+ Imine Phosphonium Ylide C/DProton Transfer Sulfonamide Anion EProton Transfer

TetrahydropyridineConjugate Addition

- (R)-SITCP

Click to download full resolution via product page

Figure 1. Proposed catalytic cycle for the (R)-SITCP catalyzed [4+2] annulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: (R)-SITCP in Asymmetric Catalysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2620671#r-sitcp-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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